Cas no 77949-43-0 (Acetic acid, trifluoro-, 3-methyl-2-butenyl ester)

• Product Name: Acetic acid, trifluoro-, 3-methyl-2-butenyl ester
• CAS No: 77949-43-0
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 535218
• PubChem ID: 12473783
• Update Time: 2025-04-19

Acetic acid, trifluoro-, 3-methyl-2-butenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, trifluoro-, 3-methyl-2-butenyl ester
• 3-methylbut-2-enyl 2,2,2-trifluoroacetate
• DTXSID20499614
• 77949-43-0
• 3-Methylbut-2-en-1-yl trifluoroacetate
• SCHEMBL6244415
• FSPSFOXDJIBXAF-UHFFFAOYSA-N

• Inchi： 1S/C7H9F3O2/c1-5(2)3-4-12-6(11)7(8,9)10/h3H,4H2,1-2H3
• InChI Key： FSPSFOXDJIBXAF-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC/C=C(\C)/C)(F)F

Computed Properties

• Exact Mass: 182.05546401g/mol
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives